2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-(6-nitro-3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C11H11ClN2O3/c12-7-11(15)13-5-1-2-8-6-9(14(16)17)3-4-10(8)13/h3-4,6H,1-2,5,7H2
• InChI Key: NVQFDNIBMSEAIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)[N+](=O)[O-])N(C1)C(=O)CCl
• Molecular Formula: C11H11ClN2O3
• DSSTOX Substance ID: DTXSID401196979
• Molecular Weight: 254.67 g/mol
• CAS RN: 929973-94-4

Description

2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, also known as 2-Chloro-1-nitro-6-tetrahydroquinoline, is a synthetic compound used in a variety of scientific applications. It is a yellow, crystalline solid with a molecular weight of 223.59 g/mol and a melting point of 176-178°C. It is soluble in water, ethanol, and acetic acid. The compound has been used in the synthesis of a variety of organic compounds, including amino acids, peptides, and pharmaceuticals. It has also been used in the synthesis of a variety of other compounds, such as dyes and pigments.

Scientific Research Applications

Synthesis of Enantiomers

Enantiomers of 2-methyl-6-nitro-1,2,3,4-tetrahydroquinoline have been synthesized through kinetic resolution and regioselective nitration, demonstrating the compound's utility in enantioselective synthesis. This approach led to high-yield production of (S)-6-amino-2-methyl-1-trifluoroacetyl-1,2,3,4-tetrahydroquinoline, highlighting the compound's role in producing enantiomerically pure substances (Gruzdev et al., 2012).

Catalytic Activity in Polymerization

The compound's derivatives have been used to synthesize nickel complexes that exhibited high catalytic activities in ethylene polymerization. The presence of nitroarylamino ligands influenced the catalytic activity, showcasing the compound's potential in creating efficient catalysts for polymer production (Zhang et al., 2011).

Electrophile and Nucleophile Synthesis

Alpha-nitro ketone intermediates, related to the compound , have been utilized as both electrophiles and nucleophiles in synthesizing novel organic probes. These compounds were developed to study interactions with the Drosophila nicotinic acetylcholine receptor, indicating their importance in biochemical research (Zhang, Tomizawa, & Casida, 2004).

Diastereoselective Synthesis

The compound's derivatives have facilitated diastereoselective synthesis of tetrahydroquinoline-4-carboxylic esters, illustrating their utility in producing compounds with specific stereochemistry. This method emphasizes the compound's applicability in complex organic synthesis and drug discovery (Bunce, Herron, Johnson, & Kotturi, 2001).

Ligand Synthesis for Metal Complexes

Derivatives of the compound have been synthesized and used as ligands in Co(III) complexes, demonstrating their role in the development of new materials and catalysts. These ligands were characterized by various spectroscopic techniques, signifying the compound's versatility in inorganic chemistry (Mutlu & Irez, 2008).

Mechanism of Action

Target of Action

The primary target of 2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is cysteine residues in proteins . This compound is a cysteine-reactive small-molecule fragment used for chemoproteomic and ligandability studies . It can interact with both traditionally druggable proteins and “undruggable,” or difficult-to-target, proteins .

Mode of Action

This compound acts as an electrophilic scout fragment . It can be used alone in fragment-based covalent ligand discovery or incorporated into bifunctional tools such as electrophilic PROTAC® molecules for targeted protein degradation . The compound’s interaction with its targets involves a covalent bond formation with the cysteine residues in the target proteins .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific proteins it targets. As a cysteine-reactive small-molecule fragment, it could potentially alter the function of targeted proteins, leading to changes in cellular processes .